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Introduction
In a laboratory setting, managing and accessing experimental data efficiently is crucial for

timely analysis and decision-making. For smaller to medium-sized datasets, a lightweight,

serverless database solution can be a practical and cost-effective choice. This application note

provides a detailed protocol for building a simple, yet robust, database for laboratory results

using Python's dbm.ndbm module. ndbm is a key-value store, which is a type of database that

uses a simple key to store and retrieve an associated value. This approach is well-suited for

storing structured data associated with unique identifiers, such as sample IDs or experiment

numbers.

This document will guide you through the process of structuring your data, creating the

database, adding new results, and retrieving information. We will also demonstrate how to

visualize the experimental workflow using Graphviz, a graph visualization software.

Data Structure Strategy
Before implementing the database, it is essential to define a clear and consistent data structure

for your lab results. Since ndbm is a key-value store, we will use a unique identifier as the key

(e.g., a unique sample ID). The value will be a Python dictionary containing all the relevant

information about that sample and its associated experiments. This dictionary will be serialized

using the pickle module before being stored in the ndbm database.
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Our proposed data structure for each record is a nested dictionary with three main sections:

sample_info: Contains metadata about the sample.

experimental_parameters: Details the conditions of the experiment.

results: Stores the quantitative and qualitative outcomes.

Here is an example of the data structure for a single entry:

This structure is flexible and can be adapted to various experimental designs.

Experimental Protocols
This section provides the detailed Python protocols for creating and managing your ndbm lab

results database.

Protocol: Creating and Populating the Database
This protocol outlines the steps to create a new ndbm database and add the first record.

Materials:

Python 3.x

dbm module (part of the Python standard library)

pickle module (part of the Python standard library)

Procedure:

Import necessary modules:

Define the database file name:

Define the data for the first entry:

Open the database in 'c' mode (create if it doesn't exist, read/write):
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Protocol: Adding and Updating Records
This protocol describes how to add new records and update existing ones.

Procedure:

Define the new data:

Open the database in 'w' mode (read/write):

Protocol: Retrieving and Displaying Data
This protocol details how to fetch and deserialize data for a specific sample.

Procedure:

Define the sample ID to retrieve:

Open the database in 'r' mode (read-only):

Data Presentation
For clear comparison, quantitative data from multiple experiments can be summarized in

tables. The following is an example of how to programmatically generate such a table from the

database.

Sample ID
Compound
ID

Cell Line
Concentrati
on (uM)

Incubation
(hr)

Viability (%)

CMPD-001-

T01
CMPD-001 HEK293 10 24 85.5

CMPD-002-

T01
CMPD-002 A549 5 48 92.1

Visualizations
Visualizing workflows and relationships can significantly aid in understanding complex

experimental processes. The following diagrams are generated using the Graphviz DOT

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


language.

Database Interaction Workflow
This diagram illustrates the logical flow of creating, populating, and querying the ndbm
database.
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Figure 1: Workflow for database interaction.

Signaling Pathway Example
This is a hypothetical signaling pathway diagram that could be relevant to the experimental

data being stored.
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Figure 2: Example signaling pathway.

To cite this document: BenchChem. [Application Note: Building a Simple Laboratory Results
Database with ndbm]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393030#how-to-build-a-simple-database-with-
ndbm-for-lab-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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